Cas no 66769-48-0 (ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(-)- (9ci))

• Product Name: ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(-)- (9ci)
• CAS No: 66769-48-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 964610
• PubChem ID: 12453029
• Update Time: 2025-04-19

ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(-)- (9ci) Chemical and Physical Properties

Names and Identifiers

• ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(-)- (9ci)
• Ethanone,1-(2,3-dimethylcyclopropyl)-,(1alpha,2alpha,3beta)-(-)-(9ci)
• 66769-48-0

• Inchi： 1S/C7H12O/c1-4-5(2)7(4)6(3)8/h4-5,7H,1-3H3/t4-,5-/m1/s1
• InChI Key： VVBKLHBCYMRECH-RFZPGFLSSA-N
• SMILES： O=C(C)C1[C@H](C)[C@H]1C

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.47740